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Compound of Interest

Compound Name:
(2R)-2-amino-2-

phenylpropanamide

CAS No.: 152375-69-4

Cat. No.: B134375

Get Quote

Executive Summary
(2R)-2-amino-2-phenylpropanamide (also known as (R)-

-methylphenylglycinamide) represents a privileged structural scaffold in medicinal chemistry.
Characterized by a quaternary

-carbon bearing both a phenyl ring and a methyl group, this molecule exhibits unique steric and
electronic properties that distinguish it from proteinogenic amino acid amides. Its biological
significance is threefold: it serves as a precursor/prodrug for metabotropic glutamate receptor
(mGluR) modulators, acts as a mechanistic probe for stereoselective amidases, and functions
as a conformationally constrained building block in peptidomimetics to enhance proteolytic
stability.
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The molecule features a rigid chiral center at the

-position. The presence of the

-methyl group creates significant steric hindrance, restricting rotation around the N-C

and C

-C(O) bonds. This "

-methyl effect" is critical for its biological activity, as it locks the molecule into specific
conformations favored by certain receptors and enzymes while blocking the approach of
hydrolytic enzymes that typically degrade simple amino acid amides.

Property Specification

IUPAC Name (2R)-2-amino-2-phenylpropanamide

Common Synonyms

(R)-

-methylphenylglycinamide; (R)-

-methyl-

-phenylglycine amide

Molecular Formula

C

H

N

O

Molecular Weight 178.21 g/mol

Chirality
(R)-enantiomer (active pharmacophore for

specific targets)

Key Structural Feature
Quaternary

-carbon (Tetrasubstituted)

Pharmacophore Analysis
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Amide Motif: Acts as a hydrogen bond donor/acceptor, mimicking the peptide bond

backbone.

Phenyl Ring: Provides

-

stacking interactions with aromatic residues in receptor binding pockets (e.g., Trp, Phe, Tyr).

-Methyl Group: Enforces conformational rigidity (decreasing entropy penalty upon binding)
and prevents

-proton abstraction, rendering the molecule resistant to racemization and degradation by
transaminases.

Part 2: Primary Biological Targets
Metabotropic Glutamate Receptors (mGluRs)
The most significant pharmacological application of the phenylglycine scaffold lies in the

modulation of metabotropic glutamate receptors (mGluRs). While the free acid ((R)-

-methylphenylglycine) is a known antagonist, the amide functions primarily as a prodrug or a
transportable precursor that crosses the blood-brain barrier (BBB) more effectively than the
zwitterionic acid.

Mechanism: The acid metabolite competes with glutamate at the orthosteric "Venus flytrap"

domain of Group I (mGluR1, mGluR5) and Group II (mGluR2, mGluR3) receptors.

Therapeutic Relevance: Antagonism of mGluR1/5 is investigated for neuroprotective effects

in ischemia and inhibition of chronic pain signaling.

Pathway Modulation: By blocking mGluRs, the molecule dampens the G

q-mediated calcium release (Group I) or prevents the G

i-mediated inhibition of cAMP (Group II), thereby modulating synaptic plasticity.

Stereoselective Amidases (Biocatalytic Targets)
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(2R)-2-amino-2-phenylpropanamide is a specific target for enantioselective amidases. These

enzymes are critical in industrial biocatalysis but also represent pathogen-specific targets (e.g.,

in Mycobacterium tuberculosis).

Enzyme Interaction: The molecule acts as a "slow substrate" or competitive inhibitor. The

steric bulk of the

-methyl group challenges the catalytic triad of the amidase, allowing for high-resolution
kinetic differentiation between (R) and (S) enantiomers.

Biological Probe: It is used to map the active site volume of aminopeptidases and amidases,

determining the "steric limit" of the substrate binding pocket.

Peptidomimetics & Protease Inhibition
When incorporated into peptide chains, this residue targets proteases by acting as a "stop"

signal.

Proteolytic Stability: The absence of an

-hydrogen prevents the formation of the tetrahedral intermediate required for hydrolysis by
many serine and cysteine proteases.

Conformational Target: It induces

-helical or

-helical turns in peptides, allowing the design of inhibitors that bind tightly to protein-protein
interaction interfaces (e.g., p53-MDM2 inhibitors) without being degraded.

Part 3: Mechanism of Action Visualization
mGluR Signaling Modulation
The following diagram illustrates how the metabolite of (2R)-2-amino-2-phenylpropanamide
interacts with the Group I mGluR signaling cascade.
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Figure 1: Mechanism of antagonism at Group I mGluRs. The amide crosses the membrane and

is hydrolyzed to the active acid, which competes with glutamate, preventing downstream

calcium mobilization.

Part 4: Experimental Protocols
Protocol: Enzymatic Stability & Hydrolysis Assay
Objective: To determine the susceptibility of (2R)-2-amino-2-phenylpropanamide to hydrolysis

by mammalian amidases (simulating prodrug activation).

Materials:

Substrate: (2R)-2-amino-2-phenylpropanamide (10 mM stock in DMSO).

Enzyme: Porcine Liver Esterase (PLE) or Leucine Aminopeptidase (LAP).

Buffer: PBS (pH 7.4).

Analysis: HPLC-UV (C18 column, 254 nm detection).

Workflow:

Preparation: Dilute substrate to 100 µM in PBS.

Initiation: Add enzyme (1 unit/mL) to the reaction mixture at 37°C.

Sampling: Aliquot 50 µL every 15 minutes for 2 hours.

Quenching: Add 50 µL of cold Acetonitrile (ACN) containing 0.1% TFA to stop the reaction.

Quantification: Inject onto HPLC. Monitor the disappearance of the amide (Rt ~ 5 min) and

appearance of the acid (Rt ~ 7 min).

Calculation: Plot concentration vs. time to determine

and half-life (

).
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Protocol: Radioligand Binding Assay (mGluR)
Objective: To validate the affinity of the hydrolyzed metabolite for mGluR1.

Materials:

Membrane preparation from CHO cells expressing human mGluR1.

Radioligand: [³H]-Glutamate (20 nM).

Test Compound: (R)-

-methylphenylglycine (Acid form).

Non-specific control: 1 mM Glutamate.

Workflow:

Incubation: Mix 20 µg membrane protein with [³H]-Glutamate and increasing concentrations

of test compound (

to

M) in assay buffer (50 mM Tris-HCl, pH 7.4).

Equilibrium: Incubate for 60 minutes at 4°C (to prevent uptake).

Filtration: Rapidly filter through GF/B glass fiber filters using a cell harvester. Wash 3x with

ice-cold buffer.

Counting: Measure radioactivity (CPM) via liquid scintillation counting.

Analysis: Fit data to a one-site competition model to calculate

values.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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